![molecular formula C26H26FN5O4 B2384132 2-(3,4-dimethoxyphenyl)-5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 941876-90-0](/img/structure/B2384132.png)
2-(3,4-dimethoxyphenyl)-5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
2-(3,4-dimethoxyphenyl)-5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H26FN5O4 and its molecular weight is 491.523. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
One study focused on the synthesis of 1,3,4-Oxadiazole N-Mannich bases, which include compounds similar to the target chemical structure, exhibiting broad-spectrum antimicrobial activities against pathogenic Gram-positive and Gram-negative bacteria, as well as the yeast-like fungus Candida albicans. Additionally, these compounds showed potent anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular carcinoma, epithelioid carcinoma, and breast cancer cell lines (L. H. Al-Wahaibi et al., 2021).
Novel Synthetic Approaches
Research into novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, akin to the structural framework of the query compound, has been conducted. These compounds demonstrated significant antibacterial efficacy, with notable biofilm inhibition activities against E. coli, S. aureus, and S. mutans strains. Furthermore, they exhibited excellent inhibitory activities against MurB enzyme, suggesting a potential application in combating bacterial resistance (Ahmed E. M. Mekky & S. Sanad, 2020).
Pharmacological Properties
Another study presented the synthesis and pharmacological evaluation of Pyrano[2,3-d]pyrimidine and Pyrano[2,3-d]pyrimidine-5-one derivatives. These compounds, sharing a similar heterocyclic backbone to the chemical , were expected to have considerable chemical and pharmacological activities. The synthesized compounds were evaluated for antioxidant and anticancer activities, showcasing the diverse potential applications of such chemical frameworks (Naglaa F. H. Mahmoud et al., 2017).
Molecular Structure Investigations
Research into s-Triazine derivatives incorporating pyrazole/piperidine/aniline moieties has been conducted, offering insights into molecular structure investigations relevant to the compound's chemical class. These studies provide a foundation for understanding the intermolecular interactions and electronic properties that underpin the biological activities of such molecules (Ihab Shawish et al., 2021).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26FN5O4/c1-35-23-8-7-18(15-24(23)36-2)20-16-22-26(34)31(13-14-32(22)28-20)17-25(33)30-11-9-29(10-12-30)21-6-4-3-5-19(21)27/h3-8,13-16H,9-12,17H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRGSZDRHMNUHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)N4CCN(CC4)C5=CC=CC=C5F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26FN5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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